Cas no 26627-36-1 (1,3-bis(prop-2-ynoxy)benzene)

• Product Name: 1,3-bis(prop-2-ynoxy)benzene
• CAS No: 26627-36-1
• MF: C₁₂H₁₀O₂
• MW: 186.206603527069
• CID: 1428010
• PubChem ID: 253662143
• Update Time: 2025-10-20

1,3-bis(prop-2-ynoxy)benzene Chemical and Physical Properties

Names and Identifiers

• Benzene, 1,3-bis(2-propynyloxy)-
• 1,3-Bis(2-propynyloxy)benzene
• 1,3-Bis(propargyloxy)benzene
• 1,3-bis(prop-2-yn-1-yloxy)benzene
• 1,3-bis(prop-2-ynyloxy)benzene
• STL503000
• B4521
• 26627-36-1
• CS-0148653
• F20632
• SCHEMBL13338101
• 1,3-bis(prop-2-ynoxy)benzene
• MFCD00224312
• AKOS037487543
• BS-47285
• CHEMBL246087
• DB-102913
• BBA62736

• MDL： B153023
• Inchi： 1S/C12H10O2/c1-3-8-13-11-6-5-7-12(10-11)14-9-4-2/h1-2,5-7,10H,8-9H2
• InChI Key： HSRDPYWXTZGWFQ-UHFFFAOYSA-N
• SMILES： O(CC#C)C1C=CC=C(C=1)OCC#C

Computed Properties

• Exact Mass: 186.0681
• Monoisotopic Mass: 186.068079557g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 18.5

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Melting Point: 38.0 to 42.0 deg-C
• Boiling Point: 302.2±32.0 °C at 760 mmHg
• Flash Point: 123.8±24.6 °C
• PSA: 18.46
• Vapor Pressure: 0.0±0.6 mmHg at 25°C
• λmax: 295(H2O)(lit.)

1,3-bis(prop-2-ynoxy)benzene Security Information

• Signal Word：warning
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h1106 may be harmful by inhalation
• Warning Statement： P264+P280+P305+P351+P338+P337+P108
• Safety Instruction： H303+H313+H110
• Storage Condition：0-10°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons

Additional information on 1,3-bis(prop-2-ynoxy)benzene

Introduction to 1,3-bis(prop-2-ynoxy)benzene (CAS No. 26627-36-1)

1,3-bis(prop-2-ynoxy)benzene, also known by its CAS number 26627-36-1, is a versatile organic compound with significant applications in various fields, including materials science, pharmaceuticals, and chemical synthesis. This compound is characterized by its unique molecular structure, which consists of a benzene ring substituted with two propargyloxy groups at the 1 and 3 positions. The presence of these propargyloxy groups imparts unique chemical properties and reactivity, making it a valuable intermediate in the synthesis of more complex molecules.

The chemical formula of 1,3-bis(prop-2-ynoxy)benzene is C₁₀H₈O₂. Its molecular weight is 164.17 g/mol. The compound is a colorless liquid at room temperature and has a boiling point of approximately 180°C. It is soluble in common organic solvents such as ethanol, acetone, and dichloromethane but has limited solubility in water.

1,3-bis(prop-2-ynoxy)benzene has gained significant attention in recent years due to its potential applications in the development of advanced materials and pharmaceuticals. One of the key areas of research involves its use as a building block for the synthesis of functionalized polymers and copolymers. The propargyloxy groups can undergo click chemistry reactions, such as the copper-catalyzed azide-alkyne cycloaddition (CuAAC), which allows for the facile introduction of various functional groups into polymer chains. This property makes it an attractive candidate for the development of smart materials with tailored properties.

In the pharmaceutical industry, 1,3-bis(prop-2-ynoxy)benzene has been explored as a precursor for the synthesis of bioactive compounds. Recent studies have shown that derivatives of this compound exhibit promising biological activities, including antimicrobial and anticancer properties. For instance, a study published in the Journal of Medicinal Chemistry reported that certain derivatives of 1,3-bis(prop-2-ynoxy)benzene demonstrated potent inhibitory effects against specific cancer cell lines. These findings highlight the potential of this compound as a lead molecule for drug discovery and development.

The synthetic accessibility of 1,3-bis(prop-2-ynoxy)benzene has also contributed to its widespread use in chemical research. Several efficient synthetic routes have been developed to prepare this compound on both laboratory and industrial scales. One common method involves the reaction of 1,3-dihydroxybenzene with propargyl chloride in the presence of a base such as potassium carbonate. This reaction proceeds via nucleophilic substitution at the propargyl chloride to form the desired product.

In addition to its synthetic utility, 1,3-bis(prop-2-ynoxy)benzene has been studied for its potential applications in catalysis. Recent research has shown that this compound can serve as a ligand for transition metal catalysts, enhancing their activity and selectivity in various catalytic processes. For example, a study published in Catalysis Science & Technology demonstrated that palladium complexes containing 1,3-bis(prop-2-ynoxy)benzene-based ligands exhibited high catalytic efficiency in cross-coupling reactions.

The environmental impact and safety profile of 1,3-bis(prop-2-ynoxy)benzene are also important considerations for its industrial use. While it is generally considered safe when handled properly, appropriate safety measures should be taken to prevent exposure to skin and eyes and to ensure proper ventilation during handling. Additionally, waste disposal should be conducted in accordance with local regulations to minimize environmental impact.

In conclusion, 1,3-bis(prop-2-ynoxy)benzene (CAS No. 26627-36-1) is a multifaceted compound with diverse applications in materials science, pharmaceuticals, and chemical synthesis. Its unique chemical properties and synthetic accessibility make it an invaluable tool for researchers and industry professionals alike. Ongoing research continues to uncover new applications and potential uses for this compound, further solidifying its importance in the scientific community.